Phenolphthalein monophosphate dicyclohexylammonium salt
Phenolphthalein monophosphate dicyclohexylammonium salt
Brand Name:
Vulcanchem
CAS No.:
14815-59-9
VCID:
VC0081851
InChI:
InChI=1S/C20H15O7P.2C6H13N/c21-15-9-5-13(6-10-15)20(18-4-2-1-3-17(18)19(22)26-20)14-7-11-16(12-8-14)27-28(23,24)25;2*7-6-4-2-1-3-5-6/h1-12,21H,(H2,23,24,25);2*6H,1-5,7H2
SMILES:
C1CCC(CC1)N.C1CCC(CC1)N.C1=CC=C2C(=C1)C(=O)OC2(C3=CC=C(C=C3)O)C4=CC=C(C=C4)OP(=O)(O)O
Molecular Formula:
C20H15O7P.2C6H13N
Molecular Weight:
596.6 g/mol
Phenolphthalein monophosphate dicyclohexylammonium salt
CAS No.: 14815-59-9
Main Products
VCID: VC0081851
Molecular Formula: C20H15O7P.2C6H13N
Molecular Weight: 596.6 g/mol
CAS No. | 14815-59-9 |
---|---|
Product Name | Phenolphthalein monophosphate dicyclohexylammonium salt |
Molecular Formula | C20H15O7P.2C6H13N |
Molecular Weight | 596.6 g/mol |
IUPAC Name | cyclohexanamine;[4-[1-(4-hydroxyphenyl)-3-oxo-2-benzofuran-1-yl]phenyl] dihydrogen phosphate |
Standard InChI | InChI=1S/C20H15O7P.2C6H13N/c21-15-9-5-13(6-10-15)20(18-4-2-1-3-17(18)19(22)26-20)14-7-11-16(12-8-14)27-28(23,24)25;2*7-6-4-2-1-3-5-6/h1-12,21H,(H2,23,24,25);2*6H,1-5,7H2 |
Standard InChIKey | HANAZWFQWVNYKU-UHFFFAOYSA-N |
SMILES | C1CCC(CC1)N.C1CCC(CC1)N.C1=CC=C2C(=C1)C(=O)OC2(C3=CC=C(C=C3)O)C4=CC=C(C=C4)OP(=O)(O)O |
Canonical SMILES | C1CCC(CC1)N.C1CCC(CC1)N.C1=CC=C2C(=C1)C(=O)OC2(C3=CC=C(C=C3)O)C4=CC=C(C=C4)OP(=O)(O)O |
PubChem Compound | 16219875 |
Last Modified | Nov 11 2021 |
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